Cas no 71103-05-4 (Spiro[benzofuran-2(3H),1'(2'H)-phenanthrene]-4,5-dione,3',4',4'a,4'b,5',6',7',8',8'a,9',10',10'a-dodecahydro-7'-hydroxy-2',4'b,7,8',8',10'a-hexamethyl-,(1'S,2'S,4'aR,4'bS,7'S,8'aR,10'aR)-)

Spiro[benzofuran-2(3H),1'(2'H)-phenanthrene]-4,5-dione,3',4',4'a,4'b,5',6',7',8',8'a,9',10',10'a-dodecahydro-7'-hydroxy-2',4'b,7,8',8',10'a-hexamethyl-,(1'S,2'S,4'aR,4'bS,7'S,8'aR,10'aR)- structure
71103-05-4 structure
Product Name:Spiro[benzofuran-2(3H),1'(2'H)-phenanthrene]-4,5-dione,3',4',4'a,4'b,5',6',7',8',8'a,9',10',10'a-dodecahydro-7'-hydroxy-2',4'b,7,8',8',10'a-hexamethyl-,(1'S,2'S,4'aR,4'bS,7'S,8'aR,10'aR)-
CAS No:71103-05-4
MF:C27H38O4
MW:426.588228702545
CID:565011
PubChem ID:433930
Update Time:2025-04-19

Spiro[benzofuran-2(3H),1'(2'H)-phenanthrene]-4,5-dione,3',4',4'a,4'b,5',6',7',8',8'a,9',10',10'a-dodecahydro-7'-hydroxy-2',4'b,7,8',8',10'a-hexamethyl-,(1'S,2'S,4'aR,4'bS,7'S,8'aR,10'aR)- Chemical and Physical Properties

Names and Identifiers

    • Spiro[benzofuran-2(3H),1'(2'H)-phenanthrene]-4,5-dione,3',4',4'a,4'b,5',6',7',8',8'a,9',10',10'a-dodecahydro-7'-hydroxy-2',4'b,7,8',8',10'a-hexamethyl-,(1'S,2'S,4'aR,4'bS,7'S,8'aR,10'aR)-
    • (1S,2S,4aR,4bS,7S,8aR,10aR)-7-hydroxy-2,4b,7',8,8,10a-hexamethylspiro[2,3,4,4a,5,6,7,8a,9,10-decahydrophenanthrene-1,2'-3H-1-benzofuran]-4',5'-dione
    • stypoldione
    • (-)-spiculisporic acid
    • (-)-stypoldione
    • 4,5-DICARBOXY-4-PENTADECANOLIDE
    • Dicarboypentadecanolactone
    • (1S,2S,4aR,4bS,7S,8aR,10aR)-7-hydroxy-2,4b,7',8,8,10a-hexamethyl-spiro[2,3,4,4a,5,6,7,8a,9,10-decahydrophenanthrene-1,2'-3H-benzofuran]-4',5'-dione
    • NSC 339672
    • NSC-339672
    • NSC339672
    • 71103-05-4
    • Y7JZ2J63Q7
    • XS177357
    • Spiro[benzofuran-2(3H),1'(2'H)-phenanthrene]-4,5-dione, 3',4',4'a,4'b,5',6',7',8',8'a,9',10',10'a-dodecahydro-7'-hydroxy-2',4'b,7,8',8',10'a-hexamethyl-, (1'S,2'S,4'aR,4'bS,7'S,8'aR,10'aR)-
    • Spiro[benzofuran-2(3H),1'(2'H)-phenanthrene]-4,5-dione, 3',4',4'a,4'b,5',6',7',8',8'a,9',10',10'a-dodecahydro-7'-hydroxy-2',4'b,7,8',8',10'a-hexamethyl-, (2S,2'S,4b'S,7'S,10a'R)-
    • 16,24-Cyclo-13,17-secochola-16,20(22)-diene-23,24-dione, 14,17-epoxy-3-hydroxy-4,4,8-trimethyl-, (3beta,5alpha,13alpha)-
    • UNII-Y7JZ2J63Q7
    • CHEMBL2004844
    • 7'-Hydroxy-2',4'b,7,8',8',10'a-hexamethyl-3',4',4'a,4'b,5',6',7',8',8'a,9',10',10'a-dodecahydro-2'H,3H-spiro[1-benzofuran-2,1'-phenanthrene]-4,5-dione
    • DTXSID70991416
    • Inchi: 1S/C27H38O4/c1-15-13-18(28)22(30)17-14-27(31-23(15)17)16(2)7-8-20-25(5)11-10-21(29)24(3,4)19(25)9-12-26(20,27)6/h13,16,19-21,29H,7-12,14H2,1-6H3/t16-,19-,20+,21-,25-,26+,27-/m0/s1
    • InChI Key: LLWMPGSQZXZZAE-JZFVXYNCSA-N
    • SMILES: O1C2C(C)=CC(C(C=2C[C@]21[C@@H](C)CC[C@@H]1[C@@]3(C)CC[C@@H](C(C)(C)[C@@H]3CC[C@]12C)O)=O)=O

Computed Properties

  • Exact Mass: 426.27714
  • Monoisotopic Mass: 426.27700969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 0
  • Complexity: 926
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.6
  • LogP: 5.14730

Spiro[benzofuran-2(3H),1'(2'H)-phenanthrene]-4,5-dione,3',4',4'a,4'b,5',6',7',8',8'a,9',10',10'a-dodecahydro-7'-hydroxy-2',4'b,7,8',8',10'a-hexamethyl-,(1'S,2'S,4'aR,4'bS,7'S,8'aR,10'aR)- Related Literature

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD